2-(cyclopentylthio)-N-((5-(furan-2-yl)pyridin-3-yl)methyl)acetamide

• IUPAC Name: 2-cyclopentylsulfanyl-N-[[5-(furan-2-yl)pyridin-3-yl]methyl]acetamide
• InChI: InChI=1S/C17H20N2O2S/c20-17(12-22-15-4-1-2-5-15)19-10-13-8-14(11-18-9-13)16-6-3-7-21-16/h3,6-9,11,15H,1-2,4-5,10,12H2,(H,19,20)
• InChI Key: PHJJMGZQEPFQPF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)SCC(=O)NCC2=CC(=CN=C2)C3=CC=CO3
• Molecular Formula: C17H20N2O2S
• Molecular Weight: 316.4 g/mol

Description

2-(cyclopentylthio)-N-((5-(furan-2-yl)pyridin-3-yl)methyl)acetamide, also known as CP-1, is a chemical compound that has been widely studied in scientific research. It is a small molecule inhibitor of a specific protein kinase that has been implicated in various diseases, including cancer and inflammation.

Scientific Research Applications

Synthesis and Biological Activity

Polysubstituted pyridine derivatives, similar in structure to the compound , have been designed and synthesized to explore their agricultural bioactivity. Preliminary assays revealed that certain derivatives exhibit fungicidal and herbicidal activities, suggesting a potential for the development of new agrochemicals (Li Zheng & W. Su, 2005).

Pyrolysis and Analytical Chemistry

Studies on the pyrolysis of N-acetylglucosamine, a process related to the thermal decomposition of carbohydrates, identified various nitrogen-containing compounds, including acetamidofurans and acetamidopyrones. This research is significant for understanding the chemical transformations of biomass and has implications for biofuel production and the analysis of complex biological or geochemical samples (R. Franich, S. J. Goodin, & A. Wilkins, 1984).

Heterocyclic Compound Synthesis

The synthesis of furo- and thieno-[3,2-c]pyridine derivatives from precursors with active methylene groups showcases the versatility of heterocyclic chemistry. Such compounds are valuable for pharmaceutical development and offer a broad range of biological activities (H. Maruoka et al., 2010).

Antitumor Activity

Novel thiophene, pyrimidine, and pyridine derivatives have been synthesized and evaluated for their antitumor activity. Some of these compounds demonstrated promising inhibitory effects on various cancer cell lines, indicating potential therapeutic applications in oncology (M. Albratty, K. El-Sharkawy, & Shamsher Alam, 2017).